Cas no 866895-06-9 (ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• CAS No: 866895-06-9
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6285409
• PubChem ID: 16825244
• Update Time: 2025-10-17

ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate
• 866895-06-9
• F1607-0513
• AKOS001858079
• ethyl 1-(6-methoxy-3-tosylquinolin-4-yl)piperidine-3-carboxylate
• ethyl 1-[6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-yl]piperidine-3-carboxylate
• AKOS021696337
• ethyl 1-[6-methoxy-3-(4-methylphenyl)sulfonylquinolin-4-yl]piperidine-3-carboxylate
• SCHEMBL13676940

• Inchi： 1S/C25H28N2O5S/c1-4-32-25(28)18-6-5-13-27(16-18)24-21-14-19(31-3)9-12-22(21)26-15-23(24)33(29,30)20-10-7-17(2)8-11-20/h7-12,14-15,18H,4-6,13,16H2,1-3H3
• InChI Key： CRHMGHULBWIRKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC(=CC2=C1N1CCCC(C(=O)OCC)C1)OC)(=O)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.2Ų

Additional information on ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate

Comprehensive Analysis of Ethyl 1-6-Methoxy-3-(4-Methylbenzenesulfonyl)Quinolin-4-Ylpiperidine-3-Carboxylate (CAS No. 866895-06-9)

Ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate (CAS No. 866895-06-9) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a piperidine ring and a tosyl (p-toluenesulfonyl) group in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or intermediate in synthesizing bioactive molecules.

The compound's unique structure combines a methoxy-substituted quinoline core with a piperidine-3-carboxylate moiety, making it a versatile building block for medicinal chemistry. Recent studies highlight its relevance in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine. Its CAS No. 866895-06-9 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, ethyl 1-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-ylpiperidine-3-carboxylate is synthesized via multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. Its tosyl-protected group offers stability during reactions, a feature valued in combinatorial chemistry. Industry professionals often inquire about its solubility, purity standards, and scalable production methods, underscoring its industrial applicability.

In the context of green chemistry, this compound's synthesis has been optimized to reduce hazardous byproducts, addressing environmental concerns. Computational models, such as molecular docking, predict its interactions with biological targets like G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug design. These advancements resonate with searches for sustainable synthesis and machine learning in chemistry.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 866895-06-9. Quality control protocols emphasize residual solvent analysis and chiral purity, ensuring compliance with Good Manufacturing Practices (GMP). Such details are frequently queried by quality assurance specialists and regulatory bodies.

Future research directions may explore its derivatives for anticancer or antiviral properties, leveraging its quinoline scaffold. As the demand for targeted therapies rises, this compound's role in personalized medicine could expand, making it a staple in both academic and industrial settings.